Cas no 439095-66-6 (1-Chloro-5-fluoro-2-(4-fluorobenzyl)oxy-4-nitrobenzene)

• Product Name: 1-Chloro-5-fluoro-2-(4-fluorobenzyl)oxy-4-nitrobenzene
• CAS No: 439095-66-6
• MF: C₁₃H₈ClF₂NO₃
• MW: 299.657329559326
• CID: 1072007
• PubChem ID: 2779294
• Update Time: 2025-11-06

1-Chloro-5-fluoro-2-(4-fluorobenzyl)oxy-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-5-fluoro-2-((4-fluorobenzyl)oxy)-4-nitrobenzene
• 1-CHLORO-5-FLUORO-2-(4-FLUOROBENZYLOXY)-4-NITROBENZENE
• 1-Chloro-5-fluoro-2-[(4-fluorobenzyl)oxy]-4-nitrobenzene
• chlorofluorofluorobenzyloxynitrobenzene
• CTK7C0545
• MolPort-000-153-012
• Oprea1_261293
• 1-chloro-5-fluoro-2-(4-fluorobenzyloxy)-4-nitrobenzene, AldrichCPR
• DTXSID70381373
• CS-0363904
• 1-chloro-5-fluoro-2-[(4-fluorophenyl)methoxy]-4-nitrobenzene
• AKOS005071174
• MFCD03425808
• 7T-0212
• J-504521
• 439095-66-6
• 1-Chloro-5-fluoro-2-(4-fluorobenzyl)oxy-4-nitrobenzene

• MDL： MFCD03425808
• Inchi： 1S/C13H8ClF2NO3/c14-10-5-11(16)12(17(18)19)6-13(10)20-7-8-1-3-9(15)4-2-8/h1-6H,7H2
• InChI Key： SFPVMXVZFBGMGH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1OCC1C=CC(=CC=1)F)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 299.0160771g/mol
• Monoisotopic Mass: 299.0160771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 163-166°C
• Boiling Point: 424.5±40.0 °C at 760 mmHg
• Flash Point: 210.5±27.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-Chloro-5-fluoro-2-(4-fluorobenzyl)oxy-4-nitrobenzene Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 1-Chloro-5-fluoro-2-(4-fluorobenzyl)oxy-4-nitrobenzene

Research Brief on 1-Chloro-5-fluoro-2-(4-fluorobenzyl)oxy-4-nitrobenzene (CAS: 439095-66-6)

1-Chloro-5-fluoro-2-(4-fluorobenzyl)oxy-4-nitrobenzene (CAS: 439095-66-6) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique nitrobenzene core and halogen substitutions, has been investigated for its potential applications in drug development, particularly as an intermediate in the synthesis of bioactive molecules. Recent studies have explored its chemical properties, reactivity, and potential therapeutic uses, making it a subject of interest for researchers in medicinal chemistry and related disciplines.

The compound's structure, featuring a nitro group and multiple halogen atoms, suggests its utility in nucleophilic aromatic substitution reactions, which are pivotal in the design of pharmacologically active agents. Recent research has focused on optimizing the synthesis of 1-Chloro-5-fluoro-2-(4-fluorobenzyl)oxy-4-nitrobenzene to improve yield and purity, which are critical for its application in high-throughput screening and drug discovery pipelines. Advances in catalytic methods and green chemistry approaches have been particularly noteworthy in this context.

In addition to its synthetic utility, 1-Chloro-5-fluoro-2-(4-fluorobenzyl)oxy-4-nitrobenzene has been studied for its potential biological activities. Preliminary in vitro assays have indicated that derivatives of this compound exhibit moderate inhibitory effects on certain enzymatic targets, such as kinases and proteases, which are implicated in various disease pathways. These findings underscore the compound's potential as a scaffold for the development of novel therapeutic agents, although further mechanistic and in vivo studies are required to validate these observations.

Recent publications have also highlighted the role of 1-Chloro-5-fluoro-2-(4-fluorobenzyl)oxy-4-nitrobenzene in the development of fluorescent probes and imaging agents. The nitrobenzene moiety, when functionalized appropriately, can serve as a quencher or reporter in fluorescence-based assays, enabling real-time monitoring of biological processes. This application is particularly relevant in the context of cancer research, where such probes can be used to study tumor microenvironment dynamics and drug delivery mechanisms.

Despite these promising developments, challenges remain in the widespread adoption of 1-Chloro-5-fluoro-2-(4-fluorobenzyl)oxy-4-nitrobenzene in pharmaceutical applications. Issues such as solubility, stability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound in drug discovery and development.

In conclusion, 1-Chloro-5-fluoro-2-(4-fluorobenzyl)oxy-4-nitrobenzene (CAS: 439095-66-6) represents a versatile and promising candidate in the realm of chemical biology and pharmaceutical research. Its unique structural features and diverse applications make it a valuable tool for scientists exploring new therapeutic avenues and diagnostic technologies. Continued research and innovation in this area are expected to yield significant breakthroughs in the coming years.